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Compound of Interest

Compound Name: Butyl heptanoate

Cat. No.: B1580531

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of butyl heptanoate, a significant ester in the
fields of chemical synthesis and analytical science. It covers its chemical identity,
physicochemical properties, synthesis protocols, and key applications, with a focus on
providing actionable data and methodologies for laboratory and development settings.

Chemical Identity and Nomenclature

The compound's formal identification according to the International Union of Pure and Applied
Chemistry (IUPAC) is butyl heptanoate.[1][2] It is systematically derived from the esterification
of heptanoic acid with butan-1-ol.

A variety of synonyms are used in commercial and academic literature to refer to this
compound. These are essential to recognize for comprehensive literature searches and

material sourcing.
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Synonym Reference
Butyl heptylate [L13]14]
Butyl heptoate [11[3][4]
Heptanoic acid, butyl ester [11[3][4]
n-Butyl heptanoate [11[5]

Butyl enanthate [1][3]
FEMA No. 2199 [1]3]
n-Butyl n-heptanoate [1][5]
Heptanoic acid butyl ester [1]

Physicochemical Properties

Butyl heptanoate is a colorless liquid at room temperature, characterized by a fruity,
herbaceous odor.[3][6] Its physical and chemical properties are critical for its application in
various formulations and syntheses.
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Property Value Reference
Molecular Formula C11H2202 [L151617118]
Molar Mass 186.29 g/mol [1][5][6]
Melting Point -67.5°C [6]119]

Boiling Point 226 °C [61[7]
Density 0.863 g/mL at 25 °C [6][7]
Refractive Index (n20/D) 1.421 [61[7]

Vapor Pressure 0.09 mmHg at 25 °C [419]

Flash Point 86.67 °C (188 °F) [6][9]

Limited solubility in water;
Solubilt soluble in organic solvents like
olubility
ethanol, ether, and chloroform.

[3]10]

Synthesis of Butyl Heptanoate

The primary method for synthesizing butyl heptanoate is through the Fischer esterification of
heptanoic acid and n-butanol.
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Caption: General workflow for the synthesis of butyl heptanoate.
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This protocol describes the synthesis of butyl heptanoate from heptanoic acid and n-butanol
using an acid catalyst.

Materials:

e Heptanoic acid

e n-Butanol

o Concentrated sulfuric acid (or p-toluenesulfonic acid)

e Sodium bicarbonate solution (saturated)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

e Benzene (optional, for azeotropic removal of water)

e Round-bottom flask

o Reflux condenser

o Dean-Stark trap (if using benzene)

e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask, combine one molar equivalent of heptanoic acid
with an excess (1.5-2 molar equivalents) of n-butanol.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid
(approximately 1-2% of the mass of the carboxylic acid) to the mixture. Alternatively, p-
toluenesulfonic acid can be used.[6]
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e Reaction: Heat the mixture to reflux. The reaction progress can be monitored by observing
the collection of water, which is a byproduct of the esterification. If using benzene, water will
be collected azeotropically in the Dean-Stark trap.[6] Continue refluxing until the theoretical
amount of water has been collected or until the reaction is deemed complete by other
analytical methods (e.g., TLC, GC).

e Workup:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.
e Drying and Purification:
o Dry the organic layer over anhydrous magnesium sulfate.
o Filter to remove the drying agent.

o Purify the crude butyl heptanoate by fractional distillation under reduced pressure to yield

the pure ester.

Signaling Pathways and Applications

While butyl heptanoate itself is not directly involved in biological signaling pathways in the
context of drug development, its role as a fragrance and flavor agent is due to its interaction
with olfactory and gustatory receptors. In a broader chemical context, its synthesis pathway is a

classic example of acid-catalyzed esterification.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0188069.htm
https://www.benchchem.com/product/b1580531?utm_src=pdf-body
https://www.benchchem.com/product/b1580531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protonation of Carbonyl

Heptanoic Acid Q

+ H+

Nucleophilic Attack

Protonated Heptanoic Acid n-Butanol

ucleophilic Attack

Tetrahedral Intermediate

H+ /- H+

Proton Transfer

Protonated Tetrahedral Intermediate

- H20

Elimination of Water

Protonated Ester

Deprbtonation

Butyl Heptanoate

Click to download full resolution via product page

Caption: Mechanism of the Fischer esterification for butyl heptanoate synthesis.
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o Flavor and Fragrance: Butyl heptanoate is widely used as a synthetic flavoring agent in
foods such as candy and baked goods, imparting a fruity taste.[6] It is also utilized in
perfumes and other scented products.[7]

o Chemical Synthesis: It serves as a solvent and an intermediate in organic synthesis.[7][10]
The ester group can undergo reactions like hydrolysis and transesterification to produce
other valuable chemicals.[7][10]

e Analytical Standards: Due to its stable nature, it is used as a reference standard in various
analytical techniques, including chromatography.[1][3]

Safety and Handling

Butyl heptanoate is considered a flammable liquid and may cause irritation to the skin and
eyes upon direct contact.[3][4] It should be handled in a well-ventilated area, and appropriate
personal protective equipment (PPE), including gloves and safety glasses, should be worn.
Store in a cool, dry place away from ignition sources.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Butyl
Heptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580531#butyl-heptanoate-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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